N-cyclopent-3-en-1-yl-4-[2-(dimethylamino)-2-oxoethyl]piperidine-1-carboxamide

• IUPAC Name: N-cyclopent-3-en-1-yl-4-[2-(dimethylamino)-2-oxoethyl]piperidine-1-carboxamide
• InChI: InChI=1S/C15H25N3O2/c1-17(2)14(19)11-12-7-9-18(10-8-12)15(20)16-13-5-3-4-6-13/h3-4,12-13H,5-11H2,1-2H3,(H,16,20)
• InChI Key: OWONSMCSXZQEJZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CC1CCN(CC1)C(=O)NC2CC=CC2
• Molecular Formula: C15H25N3O2
• Molecular Weight: 279.38 g/mol

Description

N-cyclopent-3-en-1-yl-4-[2-(dimethylamino)-2-oxoethyl]piperidine-1-carboxamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a piperidine ring substituted with a cyclopentene group and a dimethylamino oxoethyl group, making it a unique structure with interesting chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopent-3-en-1-yl-4-[2-(dimethylamino)-2-oxoethyl]piperidine-1-carboxamide can be achieved through a multi-step process involving the cycloaddition reaction of phenacylmalononitriles and o-hydroxychalcones in the presence of triethylamine in ethanol at room temperature . This reaction yields multifunctionalized cyclopent-3-ene-1-carboxamides with high diastereoselectivity.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the principles of large-scale organic synthesis, such as optimizing reaction conditions, using efficient catalysts, and ensuring high yields, would be applicable.

Chemical Reactions Analysis

Types of Reactions

N-cyclopent-3-en-1-yl-4-[2-(dimethylamino)-2-oxoethyl]piperidine-1-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to convert carbonyl groups to alcohols or amines.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions to replace specific atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like ethanol or dichloromethane, and appropriate catalysts.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

N-cyclopent-3-en-1-yl-4-[2-(dimethylamino)-2-oxoethyl]piperidine-1-carboxamide has several scientific research applications:

Chemistry: The compound can be used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It may serve as a ligand for studying protein-ligand interactions or as a probe for investigating biological pathways.

Industry: The compound could be used in the development of new materials or as an intermediate in the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism of action of N-cyclopent-3-en-1-yl-4-[2-(dimethylamino)-2-oxoethyl]piperidine-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, modulating their activity and influencing various biological pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other piperidine derivatives and cyclopentene-containing molecules. Examples are:

• N-cyclopent-3-en-1-yl-4-[2-(dimethylamino)-2-oxoethyl]piperidine-1-carboxamide analogs with different substituents on the piperidine ring.
• Cyclopent-3-en-1-one derivatives with various functional groups.

Uniqueness

N-cyclopent-3-en-1-yl-4-[2-(dimethylamino)-2-oxoethyl]piperidine-1-carboxamide is unique due to its specific combination of a piperidine ring, cyclopentene group, and dimethylamino oxoethyl group. This combination imparts distinct chemical properties and potential biological activities, making it a valuable compound for research and development.